Cas no 1806701-65-4 (2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid
• CAS No: 1806701-65-4
• MF: C₁₂H₁₀ClF₃O₅
• MW: 326.653013706207
• CID: 4939810
• Update Time: 2025-06-15

2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10ClF3O5/c13-5-4-7(17)6-2-1-3-8(21-12(14,15)16)9(6)10(18)11(19)20/h1-3,10,18H,4-5H2,(H,19,20)
• InChI Key： KIPXSUNFIZRKKH-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 326.0168856 g/mol
• Monoisotopic Mass: 326.0168856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8
• Molecular Weight: 326.65

Additional information on 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid

Research Brief on 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid (CAS: 1806701-65-4)

The compound 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid (CAS: 1806701-65-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid, which include a trifluoromethoxy group and a chloropropanoyl moiety. These functional groups contribute to its reactivity and potential as a building block for more complex pharmaceutical agents. The compound has been investigated for its role in modulating enzymatic activity, particularly in pathways related to inflammation and oxidative stress.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on specific pro-inflammatory enzymes. The results indicated a significant reduction in enzyme activity at micromolar concentrations, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industry researchers demonstrated that 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid could inhibit the proliferation of certain cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth. However, more extensive preclinical studies are needed to confirm these observations and evaluate the compound's safety profile.

The synthesis and optimization of 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid have also been a focus of recent research. Advances in synthetic chemistry have enabled more efficient production of the compound, with improved yields and purity. These developments are crucial for scaling up production for further biological testing and potential clinical applications.

In conclusion, 2-(3-Chloropropanoyl)-6-(trifluoromethoxy)mandelic acid (CAS: 1806701-65-4) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and demonstrated biological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models.